Cas no 202271-78-1 (1H-Isoindole-1,3(2H)-dione, 2-[(3S)-2,6-dioxo-3-piperidinyl]-4-nitro-)

1H-Isoindole-1,3(2H)-dione, 2-[(3S)-2,6-dioxo-3-piperidinyl]-4-nitro- structure
202271-78-1 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-[(3S)-2,6-dioxo-3-piperidinyl]-4-nitro-
CAS No:202271-78-1
MF:C13H9N3O6
MW:303.22706
CID:1395264
PubChem ID:12972139

1H-Isoindole-1,3(2H)-dione, 2-[(3S)-2,6-dioxo-3-piperidinyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[(3S)-2,6-dioxo-3-piperidinyl]-4-nitro-
    • UNII-PHP9HT6CFB
    • 2-((3S)-2,6-Dioxo-3-piperidinyl)-4-nitro-1H-isoindole-1,3(2H)-dione
    • 4-Nitrothalidomide, (S)-
    • 4-Nitrothalidomide, (-)-
    • PHP9HT6CFB
    • 1H-Isoindole-1,3(2H)-dione, 2-((3S)-2,6-dioxo-3-piperidinyl)-4-nitro-
    • SCHEMBL1096288
    • 202271-78-1
    • Inchi: InChI=1S/C13H9N3O6/c17-9-5-4-8(11(18)14-9)15-12(19)6-2-1-3-7(16(21)22)10(6)13(15)20/h1-3,8H,4-5H2,(H,14,17,18)/t8-/m0/s1
    • InChI Key: KVRCAGKHAZRSQX-QMMMGPOBSA-N
    • SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 303.04917
  • Monoisotopic Mass: 303.04913502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 126.69

1H-Isoindole-1,3(2H)-dione, 2-[(3S)-2,6-dioxo-3-piperidinyl]-4-nitro- Related Literature

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